Cas no 2172207-14-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172207-14-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6205531
• PubChem ID: 165548960
• Update Time: 2025-11-01

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• 2172207-14-4
• EN300-1486545

• Inchi： 1S/C24H28N2O5/c1-15(23(29)26-16(2)13-22(27)28)11-12-25-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： JQWRHISQLMGGSX-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Comprehensive Guide to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2172207-14-4): Properties, Applications, and Research Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2172207-14-4) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely adopted in drug discovery and biotechnology. Researchers and industry professionals are increasingly exploring its applications due to its unique structural properties and compatibility with modern automated peptide synthesizers.

The compound's molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cornerstone in contemporary peptide chemistry. This protective moiety offers distinct advantages in orthogonal protection strategies, particularly in the synthesis of complex therapeutic peptides and bioconjugates. Recent trends in personalized medicine and targeted drug delivery systems have further amplified the demand for high-purity Fmoc-amino acid building blocks like this derivative.

From a synthetic chemistry perspective, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid demonstrates excellent stability under standard SPPS conditions while maintaining efficient deprotection kinetics. Its 2-methylbutanamido side chain contributes to enhanced steric control during coupling reactions, reducing the risk of racemization - a critical factor in producing enantiomerically pure peptides. These characteristics make it particularly valuable for developing peptide-based therapeutics, including GPCR-targeted drugs and antimicrobial peptides.

The compound's utility extends beyond traditional peptide synthesis. In the burgeoning field of peptide-drug conjugates (PDCs), researchers are utilizing its carboxylic acid terminus for conjugation with various payload molecules. This application aligns with current industry focus on next-generation biotherapeutics and precision oncology solutions. Moreover, its compatibility with click chemistry approaches facilitates the development of innovative diagnostic probes and imaging agents.

Quality control aspects of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2172207-14-4) have gained attention in pharmaceutical manufacturing. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are employed to verify its chemical purity and structural integrity. The compound's shelf life and storage conditions (typically at -20°C under inert atmosphere) are frequently discussed topics in research forums and technical documentation.

Environmental and regulatory considerations surrounding Fmoc-protected compounds have prompted innovations in green chemistry approaches. Recent publications highlight improved synthetic routes for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid that reduce organic solvent consumption and enhance atom economy. These developments address growing concerns about sustainable pharmaceutical manufacturing while maintaining the compound's critical performance characteristics.

In the context of combinatorial chemistry and high-throughput screening, this compound serves as a versatile building block for creating diverse peptidomimetic libraries. Its structural features enable the exploration of structure-activity relationships (SAR) in drug discovery programs targeting various biological pathways. The compound's growing importance is reflected in its inclusion in several commercial screening libraries and research reagent catalogs.

Future research directions for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid may explore its potential in supramolecular chemistry applications and smart biomaterials development. The compound's ability to participate in hierarchical self-assembly processes makes it interesting for designing bioresponsive materials and drug delivery platforms. These applications align with current scientific interest in stimuli-responsive systems and precision medicine technologies.